BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for
GSK2646264 In Vitro Kinase Assay

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GSK2646264

Cat. No.: B607799

For Researchers, Scientists, and Drug Development Professionals

Abstract

GSK2646264 is a potent and selective inhibitor of Spleen Tyrosine Kinase (SYK), a key
signaling molecule in immune and inflammatory pathways.[1][2][3] This document provides a
detailed protocol for an in vitro kinase assay to determine the inhibitory activity of GSK2646264
against SYK. Additionally, it summarizes the biochemical activity and selectivity of the
compound and illustrates the relevant signaling pathway and experimental workflow.

Introduction

Spleen Tyrosine Kinase (SYK) is a nhon-receptor tyrosine kinase that plays a critical role in
coupling activated immunoreceptors to downstream signaling events.[4] It is essential for signal
transduction in a variety of hematopoietic cells, including B cells and mast cells.[4] In mast
cells, SYK is activated downstream of the high-affinity IgE receptor (FceRI) and is crucial for the
release of histamine and other inflammatory mediators.[1][5] Consequently, SYK has emerged
as a significant therapeutic target for autoimmune and inflammatory diseases.[2] GSK2646264
is a small molecule inhibitor developed to target SYK.[6] This protocol describes a biochemical
assay to quantify the inhibitory potency of GSK2646264 against SYK in a cell-free system.
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Table 1: Biochemical Activity of GSK2646264 against

SYK
Compound Target Assay Type pIC50 IC50 (nM)
Biochemical
GSK2646264 SYK 7.1 ~79.4
Lysate Assay

Note: pIC50 of 7.1 corresponds to an IC50 of approximately 79.4 nM. The IC50 value of 0.7 uM
(700 nM) has been reported in an ex vivo human skin model assessing anti-IgE-induced
histamine release.[6][7][8][9]

ble 2: Ki electivi fle of GSK26462€

Kinase pIC50
LCK 54
LRRK2 54
GSK3pB 5.3
JAK?2 5.0
VEGFR2 4.5
Aurora B <4.6
Aurora A <4.3

Data indicates that GSK2646264 is highly selective for SYK over other tested kinases.[3]

Signaling Pathway

The following diagram illustrates the role of SYK in the FceRlI signaling pathway in mast cells,
which leads to degranulation and the release of inflammatory mediators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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